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Compound of Interest

Compound Name: 4-Hydroxy-2-Butanone

Cat. No.: B7770392 Get Quote

Comprehensive Safety Guide for Handling 4-
Hydroxy-2-Butanone
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Hydroxy-2-Butanone. The following procedures

are designed to ensure safe handling from receipt to disposal.

Hazard Identification: 4-Hydroxy-2-Butanone is classified as a flammable liquid. It can cause

skin irritation, may lead to an allergic skin reaction, and can cause serious eye damage.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the recommended PPE for various laboratory operations involving 4-Hydroxy-2-Butanone.
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Operation
Eye/Face
Protection

Skin Protection
Respiratory
Protection

Receiving/Storage
Safety glasses with

side-shields.
Laboratory coat.

Not generally required

if containers are

sealed.

Weighing/Transferring

Tightly fitting safety

goggles or a face

shield.[2]

Chemical-

impermeable gloves

(e.g., nitrile) and

impervious clothing.[1]

[3]

Use in a well-

ventilated area. If

exposure limits are

exceeded or irritation

is experienced, use a

full-face respirator

with an organic vapor

filter (Type A).[1][2]

Reactions/Heating

Tightly fitting safety

goggles and a face

shield.[2]

Chemical-

impermeable gloves,

fire/flame resistant lab

coat.[1]

Operations should be

conducted in a

chemical fume hood.

Spill Cleanup

Tightly fitting safety

goggles and a face

shield.[2]

Chemical-

impermeable gloves

and protective

clothing.[2]

A full-face respirator

with an organic vapor

filter is recommended.

[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[1]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[2]

Use a chemical fume hood for procedures that may generate vapors or aerosols.

Safe Handling Practices:
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Avoid contact with skin and eyes.[1]

Do not breathe mists or vapors.[1]

Wash hands thoroughly after handling.[4]

Keep away from open flames, hot surfaces, and other sources of ignition as it is a

combustible material.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, and flame.[2]

Incompatible with strong oxidizing agents.[2]

First Aid Measures
If in Eyes: Immediately rinse with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[1]

If on Skin: Take off contaminated clothing immediately and wash the affected area with

plenty of water. If skin irritation or a rash occurs, get medical help.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult, seek medical attention.[2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[1]

Disposal Plan
Dispose of contents and container in accordance with local, regional, and national

regulations.[3][4]
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The chemical should be collected in suitable and closed containers for disposal.[1]

Do not allow the chemical to enter drains, as it can be a danger to drinking water if it leaks

into the ground.[4]

Waste material should not be mixed with other waste and should be handled as hazardous

waste.[3]

Quantitative Data
Property Value

Flash Point 33 °C (91.4 °F) - closed cup

Density 1.023 g/mL at 25 °C

Boiling Point 73-76 °C at 12 mmHg

Experimental Workflow
Below is a step-by-step workflow for the safe handling of 4-Hydroxy-2-Butanone in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Storage

Emergency Protocol

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood and
Safety Equipment are Operational

Transport Chemical to Fume Hood

Proceed to Handling

Carefully Dispense
4-Hydroxy-2-Butanone

Perform Experimental Procedure

Decontaminate Glassware
and Work Surfaces

Procedure Complete

Segregate Waste into
Labeled Hazardous Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Return Main Container to
Cool, Dry, Ventilated Storage

End of Workflow

Spill Occurs

L

Contain & Clean Up
(Follow SDS)

Personal Exposure

M

Use Safety Shower/Eyewash
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Hydroxy-2-Butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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